Cas no 16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester)
16424-03-6 structure
Product Name:Hexanoic acid, 6-isothiocyanato-, ethyl ester
CAS No:16424-03-6
MF:C9H15NO2S
MW:201.28590130806
CID:1348287
Update Time:2024-08-17
Hexanoic acid, 6-isothiocyanato-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-isothiocyanato-, ethyl ester
-
- Inchi: 1S/C9H15NO2S/c1-2-12-9(11)6-4-3-5-7-10-8-13/h2-7H2,1H3
- InChI Key: KYKPHLIHLIZMOO-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CCCCCN=C=S
Computed Properties
- Exact Mass: 201.082
- Monoisotopic Mass: 201.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 91-92 °C(Press: 0.15 Torr)
Hexanoic acid, 6-isothiocyanato-, ethyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester) Related Products
- 17126-65-7(Ethyl 4-Isothiocyanatobutyrate)
- 16424-87-6(methyl 6-isothiocyanatohexanoate)
- 62210-26-8(Methyl 4-isothiocyanatobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk